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The following table summarizes the key quantitative findings from a 2025 study that systematically

evaluated the effects of 3'-SL, B. infantis, and their synbiotic combination in a mouse model of ulcerative

colitis [1] [2].

Clinical & Effects on Gut Impact on
Treatment . . Impact on Gut . . .
Histological . Microbiota & Systemic
Group Barrier .
Improvements SCFAs Inflammation
3'-SL alone  Reduced weight Data not specifically Data not specifically Data not
loss, improved reported for the reported for the specifically
disease activity individual component individual component reported for the
scores, prevented in the abstract/figure  in the abstract/figure  individual
colon shortening [1]. [1]. component in the
[1]. abstract/figure [1].
*B. infantis* Reduced weight Data not specifically Data not specifically Data not
alone loss, improved reported for the reported for the specifically
disease activity individual component  individual component reported for the
scores, prevented in the abstract/figure  in the abstract/figure  individual

colon shortening
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abstract/figure [1].
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Clinical & Effects on Gut Impact on
Treatment ) ) Impact on Gut ) . ]
Histological . Microbiota & Systemic
Group Barrier .
Improvements SCFAs Inflammation
Synbiotic Alleviated UC Significantly Better restoration of Modulated serum
(3'-SL + B. symptoms more ameliorated colonic gut microbiota cytokine profiles,
infantis) effectively than injury, restored balance and thereby reducing

individual
components [1].

goblet cell counts,
and upregulated tight

junction proteins

(ZO-1, occludin,
claudin-1) [1].

Detailed Experimental Protocol

For researchers aiming to replicate or build upon these findings, here is a detailed description of the key

experimental methodologies used in the study.

elevated levels of
short-chain fatty
acids (SCFAs) via
cross-feeding
mechanisms [1] [2].

inflammation
more effectively

1.

¢ Animal Model and Induction of Colitis: The study used specific pathogen-free (SPF) male
C57BL/6J mice (6—7 weeks old). Ulcerative colitis was induced by administering 3% (w/v) dextran

sulfate sodium (DSS), with a molecular weight of 36—40 kDa, in the drinking water for the final week
of the experiment [1].
¢ Treatment Groups and Dosage: Mice were randomly divided into groups (n=6-8/group) and treated

daily for 3 weeks via oral gavage. The optimal dosages identified were [1]:
o 3'-SL: 25 mg dissolved in 200 pyL PBS.
o B. infantis: 1 x 1010 colony-forming units (CFU) in 200 uL PBS.
o Synbiotic: A combination of 25 mg 3'-SL and 1 x 10710 CFU B. infantis in 200 uL PBS.
¢ Primary Outcome Measures: The study assessed several parameters, including [1]:
Disease Activity: Weight loss, colon length, and disease activity index.

o

[e]

(o]

[e]

o

Histopathology: Colon tissue injury and goblet cell counts.
Immunofluorescence: Expression of tight junction proteins (ZO-1, occludin, claudin-1).

Microbiome Analysis: 16S rRNA sequencing to analyze gut microbiota composition.
Molecular Analysis: Quantification of short-chain fatty acids (SCFAs) and serum cytokine

levels.

Proposed Mechanism of Action
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The study proposed a mechanism by which the 3'-SL and B. infantis synbiotic exerts its therapeutic effect.

The following diagram illustrates this synergistic pathway.

Oral Administration of
3'-SL + B. infantis Synbiotic

Prebiotic effect

3'-SL promotes growth of
B. infantis & other commensals

etabolic synergy

Cross-feeding interactions
among gut microbiota

ermentation

Increased production of
Short-Chain Fatty Acids (SCFAS)

Immunomodulation \Strengthens tight junctions

Reduced inflammation Enhanced Intestinal Barrier
(TNF-a, IL-1p3, IL-6) (1 ZO-1, Occludin, Claudin-1)

Alleviation of UC Symptoms

Click to download full resolution via product page

Interpretation and Future Research Directions
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The data indicates that while individual components are effective, their combination as a synbiotic creates a
synergistic effect, leading to superior outcomes in gut barrier integrity, microbiome balance, and

inflammation control [1].

It is important to note that this data comes from a single pre-clinical animal study. To build a robust

comparison guide for the field, future work should focus on:

¢ Identifying More Formulations: Searching for and including data on other synbiotic combinations
(e.g., different probiotic strains and prebiotics) [3] [4] [5].

¢ Incorporating Human Clinical Data: The current evidence would be significantly strengthened by
results from human randomized controlled trials, which are needed to confirm translational efficacy

3],

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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